Benzyl (R)-2-methyl-5-oxopiperidine-1-carboxylate

• Molecular Formula: C14H17NO3
• Molecular Weight: 247.29 g/mol
• IUPAC Name: benzyl (2R)-2-methyl-5-oxopiperidine-1-carboxylate
• InChI: InChI=1S/C14H17NO3/c1-11-7-8-13(16)9-15(11)14(17)18-10-12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3/t11-/m1/s1
• InChI Key: ZIKKQYFXMMDLJG-LLVKDONJSA-N
• Isomeric SMILES: C[C@@H]1CCC(=O)CN1C(=O)OCC2=CC=CC=C2
• Canonical SMILES: CC1CCC(=O)CN1C(=O)OCC2=CC=CC=C2

Description

Benzyl (R)-2-methyl-5-oxopiperidine-1-carboxylate is a useful research compound. Its molecular formula is C14H17NO3 and its molecular weight is 247.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of oxalyl chloride (13.17 mL, 0.150 mol) in CH2Cl2 (250 mL) at −78° C. was added DMSO (14.23 mL, 0.201 mol) dropwise. The reaction was aged for 20 min at −78° C., then ±Benzyl trans-5-hydroxy-2-methylpiperidine-1-carboxylate (25.0 g, 0.100 mol) was added dropwise over 10 min and aged for an additional 10 min before triethylamine (41.9 mL, 0.301 mol) was added dropwise over 5 min at −78° C. The reaction was warmed to room temperature, then quenched with addition of half-saturated, aqueous NaHCO3 and additional CH2Cl2. The layers were separated, and the organics were dried with MgSO4 and concentrated. The crude material was purified by silica gel gradient chromatography (0-50% ethyl acetate in hexanes), providing ±benzyl 2-methyl-5-oxopiperidine-1-carboxylate.